6-{[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]carbonyl}tetrazolo[1,5-a]pyridine

• IUPAC Name: [3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]-(tetrazolo[1,5-a]pyridin-6-yl)methanone
• InChI: InChI=1S/C20H21N5O3/c1-20(10-14-3-5-16-17(9-14)28-13-27-16)7-2-8-24(12-20)19(26)15-4-6-18-21-22-23-25(18)11-15/h3-6,9,11H,2,7-8,10,12-13H2,1H3
• InChI Key: HVHSCSGXSVOODB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN(C1)C(=O)C2=CN3C(=NN=N3)C=C2)CC4=CC5=C(C=C4)OCO5
• Molecular Formula: C20H21N5O3
• Molecular Weight: 379.4 g/mol

Description

The compound "6-{[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]carbonyl}tetrazolo[1,5-a]pyridine" is a complex molecule, likely of interest for its unique chemical structure and potential for various chemical properties and reactions. The study and synthesis of such molecules are crucial for advancing chemical knowledge and exploring new applications in materials science, pharmaceuticals, and beyond.

Synthesis Analysis

Synthetic routes for complex heterocyclic compounds like "6-{[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]carbonyl}tetrazolo[1,5-a]pyridine" often involve multistep reactions, including ring closure and substitution reactions. An example of a similar synthesis approach is seen in the creation of novel pyrazolopyridine and tetrazole compounds, where ring-opening followed by ring closure reactions are utilized (Halim & Ibrahim, 2022).

Molecular Structure Analysis

Determining the molecular structure of such complex molecules typically involves a combination of spectroscopic techniques and theoretical calculations. Studies often employ methods like NMR spectroscopy, X-ray crystallography, and density functional theory (DFT) calculations to elucidate structural details, as demonstrated by the analysis of similar heterocyclic compounds (Inkaya et al., 2013).

Chemical Reactions and Properties

Chemical reactions involving complex heterocyclic molecules can be influenced by the presence of various functional groups, which can affect reactivity and interaction with other chemicals. For example, the presence of tetrazole and pyridine moieties can lead to interesting reactivity patterns, such as nucleophilic substitution or electrophilic addition, as seen in studies of related compounds (Hulina & Kaplaushenko, 2017).

Physical Properties Analysis

The physical properties of "6-{[3-(1,3-benzodioxol-5-ylmethyl)-3-methylpiperidin-1-yl]carbonyl}tetrazolo[1,5-a]pyridine" would likely be influenced by its molecular structure. Factors such as solubility, melting point, and stability could be affected by the molecule's specific configuration and substituents. Research on similar compounds provides insights into how structural variations can impact physical properties (Samanta & Biswas, 2015).

Future Directions

The future directions for research on this compound could include further investigation of its synthesis, structure, and potential biological activity. In particular, it could be interesting to explore its potential anticancer activity, as suggested by studies on similar compounds.